Cas no 1182284-35-0 (2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-)

• Product Name: 2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-
• CAS No: 1182284-35-0
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 97721
• Update Time: 2023-04-05

2H-Indazole-3-carbonitrile, 6-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carbonitrile,6-bromo-2-methyl-
• 6-bromo-2-methyl-indazole-3-carbonitrile
• 2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-

• Inchi： 1S/C9H6BrN3/c1-13-9(5-11)7-3-2-6(10)4-8(7)12-13/h2-4H,1H3
• InChI Key： VDRHKQCCGWIWOS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(Br)=C2)=C(C#N)N1C

Computed Properties

• Exact Mass: 234.975
• Monoisotopic Mass: 234.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2